Cas no 2228585-72-4 (3-(1-amino-2,2-difluorocyclopropyl)-2-bromophenol)

• Product Name: 3-(1-amino-2,2-difluorocyclopropyl)-2-bromophenol
• CAS No: 2228585-72-4
• MF: C₉H₈BrF₂NO
• MW: 264.066728591919
• CID: 5913891
• PubChem ID: 165882732
• Update Time: 2025-08-02

3-(1-amino-2,2-difluorocyclopropyl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2,2-difluorocyclopropyl)-2-bromophenol
• EN300-1950756
• 2228585-72-4

• Inchi： 1S/C9H8BrF2NO/c10-7-5(2-1-3-6(7)14)8(13)4-9(8,11)12/h1-3,14H,4,13H2
• InChI Key： FAQDXUBSDQCKQA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CC1(F)F)N)O

Computed Properties

• Exact Mass: 262.97573g/mol
• Monoisotopic Mass: 262.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(1-amino-2,2-difluorocyclopropyl)-2-bromophenol

Introduction to Compound with CAS No. 2228585-72-4 and Product Name: 3-(1-amino-2,2-difluorocyclopropyl)-2-bromophenol

The compound with the CAS number 2228585-72-4 and the product name 3-(1-amino-2,2-difluorocyclopropyl)-2-bromophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of both amino and bromine substituents in its molecular framework suggests a versatile reactivity that could be exploited for various synthetic pathways.

One of the most striking aspects of this compound is its cyclopropyl ring, which is further functionalized with fluorine atoms. The 1-amino-2,2-difluorocyclopropyl moiety introduces a high degree of steric hindrance, which can influence the compound's interactions with biological targets. This steric effect, combined with the electron-withdrawing nature of the fluorine atoms, makes this compound an intriguing candidate for further investigation.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents that incorporate fluorinated heterocycles. These compounds often exhibit enhanced metabolic stability and improved binding affinity to biological receptors. The 3-(1-amino-2,2-difluorocyclopropyl)-2-bromophenol structure aligns well with this trend, as it combines a fluorinated cyclopropyl group with a phenolic moiety that is known to be pharmacologically relevant.

The bromine atom in the molecular structure provides another layer of complexity, offering potential for further functionalization through cross-coupling reactions. Such reactions are widely used in medicinal chemistry to introduce new substituents at specific positions on the molecule. The combination of an amino group and a bromine atom makes this compound particularly amenable to palladium-catalyzed coupling reactions, which are essential tools in modern drug synthesis.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The unique electronic properties of fluorine atoms can modulate the bioactivity of molecules by affecting their binding kinetics and thermodynamics. In the case of 3-(1-amino-2,2-difluorocyclopropyl)-2-bromophenol, the fluorine atoms may play a crucial role in stabilizing its interactions with biological targets, thereby enhancing its therapeutic potential.

The cyclopropyl ring itself is a feature that has been extensively studied in medicinal chemistry. Its small size and rigidity make it an excellent scaffold for designing molecules with specific three-dimensional shapes. This can be particularly useful in drug design, where the conformational constraints imposed by cyclic structures can improve binding affinity and selectivity. The 1-amino-2,2-difluorocyclopropyl group in this compound adds an extra dimension to its structural complexity, potentially leading to novel pharmacological effects.

Another important aspect of this compound is its potential as a building block for more complex molecules. The presence of both an amino group and a bromine atom allows for multiple synthetic pathways, enabling chemists to explore various modifications and derivatives. This flexibility is crucial in drug discovery, where iterative design and optimization are often necessary to achieve desired biological activity.

In conclusion, 3-(1-amino-2,2-difluorocyclopropyl)-2-bromophenol (CAS No. 2228585-72-4) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features, including the 1-amino-2,2-difluorocyclopropyl moiety and the presence of both amino and bromine substituents, make it an attractive starting point for developing novel therapeutic agents. The growing interest in fluorinated heterocycles and cyclopropyl-containing compounds suggests that this molecule could have significant applications in drug development.